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Compound of Interest
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Cat. No.: B15572964 Get Quote

For researchers in cellular and molecular biology, the use of fluorescent protein tags is a

cornerstone of experimental design. Among these, mCherry, a monomeric red fluorescent

protein, is a popular choice for its brightness and photostability. However, the fusion of mCherry

to a protein of interest can potentially alter its function, localization, and interaction partners.

Therefore, rigorous validation is crucial to ensure that the observed fluorescence accurately

reflects the biology of the protein under investigation. This guide provides a comparative

overview of mCherry's performance against other common fluorescent proteins and details key

experimental protocols for functional validation.

Performance Comparison of Common Fluorescent
Proteins
Choosing the right fluorescent protein is critical for the success of imaging experiments. The

following table summarizes the key properties of mCherry in comparison to other widely used

fluorescent proteins.
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Property mCherry EGFP mRFP1 TagRFP-T mKate2 mRuby2

Relative

Brightness
70 100 25 110 100 135

Photostabil

ity

(bleaching

half-time in

seconds)

75 50 10 120 110 90

Quencher

Resistance

(pKa)

<4.5 5.9 4.5 N/A 5.4 4.9

Monomeric

/Oligomeric
Monomeric Monomeric Oligomeric Monomeric Monomeric Monomeric

Excitation

Max (nm)
587 488 584 555 588 559

Emission

Max (nm)
610 507 607 584 633 600

Note: Values are approximate and can vary depending on the experimental conditions and the

fusion partner.

Key Experimental Validation Protocols
To ensure the biological relevance of data obtained from mCherry fusion proteins, a multi-

pronged validation approach is recommended. This typically involves assessing the fusion

protein's expression, localization, and function.

Experimental Workflow for Validating mCherry Fusion
Protein Function
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15572964?utm_src=pdf-body-img
https://www.benchchem.com/product/b15572964#validation-of-mcherry-fusion-protein-function
https://www.benchchem.com/product/b15572964#validation-of-mcherry-fusion-protein-function
https://www.benchchem.com/product/b15572964#validation-of-mcherry-fusion-protein-function
https://www.benchchem.com/product/b15572964#validation-of-mcherry-fusion-protein-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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